Cas no 1261918-57-3 (4-(2-Chloro-4-ethoxyphenyl)-2-fluorophenol)

• Product Name: 4-(2-Chloro-4-ethoxyphenyl)-2-fluorophenol
• CAS No: 1261918-57-3
• MF: C₁₄H₁₂ClFO₂
• MW: 266.695286750793
• MDL: MFCD18314001
• CID: 2763407
• PubChem ID: 53219678
• Update Time: 2025-11-02

4-(2-Chloro-4-ethoxyphenyl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• DTXSID60684502
• 2'-Chloro-4'-ethoxy-3-fluoro[1,1'-biphenyl]-4-ol
• 4-(2-Chloro-4-ethoxyphenyl)-2-fluorophenol, 95%
• 4-(2-CHLORO-4-ETHOXYPHENYL)-2-FLUOROPHENOL
• 1261918-57-3
• MFCD18314001
• 4-(2-Chloro-4-ethoxyphenyl)-2-fluorophenol

• MDL： MFCD18314001
• Inchi： 1S/C14H12ClFO2/c1-2-18-10-4-5-11(12(15)8-10)9-3-6-14(17)13(16)7-9/h3-8,17H,2H2,1H3
• InChI Key： ZJRNQSVHLPUVTP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(=C(C=1)F)O)OCC

Computed Properties

• Exact Mass: 266.0509855Da
• Monoisotopic Mass: 266.0509855Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(2-Chloro-4-ethoxyphenyl)-2-fluorophenol

4-(2-Chloro-4-ethoxyphenyl)-2-fluorophenol (CAS 1261918-57-3): A Versatile Fluorinated Phenol Derivative with Emerging Applications

In the realm of specialty fluorinated organic compounds, 4-(2-Chloro-4-ethoxyphenyl)-2-fluorophenol (CAS 1261918-57-3) has garnered significant attention from researchers and industrial chemists alike. This structurally unique molecule combines a fluorophenol core with a chloro-ethoxy substituted phenyl group, creating a scaffold with interesting physicochemical properties and broad potential applications.

The compound's systematic name reflects its precise chemical structure: a phenol ring substituted with a fluorine atom at position 2 and a 2-chloro-4-ethoxyphenyl group at position 4. The presence of both electron-withdrawing (fluorine and chlorine) and electron-donating (ethoxy) groups creates a delicate electronic balance that influences its reactivity and interactions. Recent studies in Journal of Fluorine Chemistry highlight how such fluorinated phenol derivatives exhibit enhanced stability and unique binding characteristics compared to their non-fluorinated counterparts.

From a synthetic chemistry perspective, 4-(2-Chloro-4-ethoxyphenyl)-2-fluorophenol serves as a valuable building block for more complex molecular architectures. Its phenolic hydroxyl group offers a convenient handle for further functionalization through etherification, esterification, or coupling reactions. The chloro substituent provides an additional site for cross-coupling reactions, making this compound particularly useful in pharmaceutical intermediate synthesis and material science applications.

In material science, researchers are exploring fluorinated phenol-based compounds like CAS 1261918-57-3 for their potential in creating advanced polymeric materials with improved thermal stability and chemical resistance. The compound's ability to participate in hydrogen bonding networks while maintaining structural rigidity makes it attractive for designing high-performance polymers. A 2023 study in Advanced Materials demonstrated how similar fluorophenol derivatives could enhance the properties of engineering plastics for automotive and aerospace applications.

The pharmaceutical industry has shown growing interest in 4-(2-Chloro-4-ethoxyphenyl)-2-fluorophenol as a potential precursor for bioactive molecules. Fluorine incorporation often improves metabolic stability and membrane permeability in drug candidates, while the phenol moiety can serve as a pharmacophore or binding element. Current research focuses on its utility in developing small molecule therapeutics targeting various disease pathways, though specific applications remain proprietary to several pharmaceutical companies.

From an analytical chemistry standpoint, CAS 1261918-57-3 presents interesting challenges and opportunities. The compound's UV absorption characteristics, influenced by its conjugated system and substituents, make it detectable at low concentrations using HPLC-UV methods. Mass spectrometric analysis typically shows a characteristic fragmentation pattern that aids in identification and purity assessment. These properties are particularly valuable for quality control in chemical manufacturing and research applications.

Environmental and safety considerations for 4-(2-Chloro-4-ethoxyphenyl)-2-fluorophenol follow standard protocols for handling organofluorine compounds. While not classified as highly hazardous, proper laboratory safety measures should be observed, including the use of appropriate personal protective equipment. The compound's environmental fate and biodegradation pathways are currently under study as part of broader research into sustainable fluorine chemistry.

The commercial availability of 1261918-57-3 has expanded in recent years, with several specialty chemical suppliers offering it in research quantities. Pricing trends reflect the growing demand for fluorinated building blocks in various industries. Market analysts project steady growth in this sector, driven by increasing applications in life sciences and advanced materials development.

Future research directions for 4-(2-Chloro-4-ethoxyphenyl)-2-fluorophenol may explore its potential in catalysis, as a ligand in transition metal complexes, or as a component in functional materials with tailored electronic properties. The compound's modular structure allows for systematic variation of its substituents, enabling structure-activity or structure-property relationship studies. These investigations could unlock new applications in energy storage or optoelectronic devices, areas where fluorinated aromatics have shown promise.

For researchers working with CAS 1261918-57-3, proper storage conditions are essential to maintain compound integrity. Recommended practices include protection from light and moisture, typically in amber glass containers under inert atmosphere for long-term storage. These measures preserve the compound's chemical stability and ensure consistent performance in synthetic applications.

In conclusion, 4-(2-Chloro-4-ethoxyphenyl)-2-fluorophenol represents an important addition to the toolbox of fluorinated synthetic intermediates. Its unique combination of substituents and versatile reactivity profile make it valuable across multiple chemistry disciplines. As research into fluorine-containing compounds continues to expand, this molecule will likely find new applications in cutting-edge technologies and innovative material designs.